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Compound of Interest

Compound Name: Methoxyacetaldehyde

Cat. No.: B081698 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for

methoxyacetaldehyde, a crucial reagent in various chemical syntheses. Adherence to these

guidelines is paramount to ensure a safe laboratory environment and prevent accidental

exposure.

Hazard Identification and Classification
Methoxyacetaldehyde is a hazardous chemical that requires careful handling. Its primary

dangers are its flammability and toxicity. The following table summarizes its classification

according to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS).[1][2][3]
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Hazard Class Category Hazard Statement

Flammable Liquids 2
H225: Highly flammable liquid

and vapor.[1][3]

Acute Toxicity, Oral 4 H302: Harmful if swallowed.[3]

Acute Toxicity, Dermal 4
H312: Harmful in contact with

skin.[3]

Serious Eye Damage/Eye

Irritation
2

H319: Causes serious eye

irritation.[1][2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction.[1][2]

Signal Word: Danger[1][3]

Pictograms:

Flame

Exclamation Mark

Health Hazard

Physical and Chemical Properties
Understanding the physical and chemical properties of methoxyacetaldehyde is essential for

its safe handling and storage.
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Property Value

Molecular Formula C3H6O2[2][4]

Molecular Weight 74.08 g/mol [2][3]

Boiling Point 41.5°C at 760 mmHg[4]

Flash Point -38.9°C (-38.0°F) (estimated)[5]

Density 0.906 g/cm³[4]

Vapor Pressure 406.3 mmHg at 25°C (estimated)[5]

Solubility in Water 9.39e+004 mg/L at 25°C (estimated)[5]

Toxicity Data
The following table summarizes the available acute toxicity data for methoxyacetaldehyde. It

is important to note that these values are indicative of the substance's potential toxicity and all

direct contact should be avoided.

Test Type
Route of
Exposure

Species Dose Reference

LD50 (Lethal

Dose, 50%)
Oral Rat 2330 mg/kg [2][5]

LDLo (Lowest

Published Lethal

Dose)

Intraperitoneal Rat 487 mg/kg [5]

LD50 (Lethal

Dose, 50%)
Skin Rabbit 1170 mg/kg [5]

Experimental Protocols
Detailed experimental protocols for determining the specific quantitative data cited above (e.g.,

LD50, flash point) are not publicly available in standard safety literature. This data is typically
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generated through standardized testing methodologies outlined by organizations such as the

OECD (Organisation for Economic Co-operation and Development) or ASTM International.

General Methodological Approach:

Acute Toxicity (LD50): These studies typically involve administering the substance to

laboratory animals (e.g., rats, rabbits) via different routes of exposure (oral, dermal,

inhalation) at varying concentrations. The dose at which 50% of the test population

succumbs is determined. These experiments are conducted under strict ethical guidelines

and controlled laboratory conditions.

Flash Point: The flash point is determined using either a closed-cup or open-cup apparatus.

The substance is heated at a controlled rate, and an ignition source is periodically passed

over the surface of the liquid. The flash point is the lowest temperature at which the vapors of

the substance ignite.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling

methoxyacetaldehyde to prevent exposure.[1][6]
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Body Part Required PPE
Specifications and
Remarks

Eyes/Face

Tightly fitting safety goggles

with side-shields or a face

shield.

Must conform to EN 166 (EU)

or NIOSH (US) standards.[1][6]

Skin
Chemical-impermeable gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use and changed

immediately if contaminated.[1]

[6]

Flame-retardant and

impervious clothing (lab coat or

coveralls).

Should be worn to protect

against splashes and fire

hazards.[1]

Respiratory

A full-face respirator with

appropriate cartridges should

be used if exposure limits are

exceeded or if irritation is

experienced.

All handling should be

conducted in a well-ventilated

area, preferably a chemical

fume hood.[1][6]

Safe Handling and Storage
Handling:

Handle in a well-ventilated place, preferably within a chemical fume hood.[1]

Wear suitable protective clothing, gloves, and eye/face protection.[1]

Avoid contact with skin and eyes.[1]

Avoid the formation of dust and aerosols.[1][6]

Use non-sparking tools and explosion-proof equipment to prevent ignition.[1][7]

Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[1][7]

Take precautionary measures against static discharge.[1][7]
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Do not eat, drink, or smoke when using this product.[1]

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.[1][7]

Keep away from sources of ignition.[7]

Store apart from incompatible materials and foodstuff containers.[1]

Accidental Release Measures
In the event of a spill, follow these procedures:

Remove all sources of ignition.[1]

Ensure adequate ventilation.

Use personal protective equipment, including respiratory protection.

Prevent further leakage or spillage if it is safe to do so.[1]

Contain the spill with inert material (e.g., sand, earth).

Collect the absorbed material into a suitable, closed container for disposal.[1]

Adhered or collected material should be promptly disposed of in accordance with appropriate

laws and regulations.[1]

First Aid Measures
Immediate medical attention is required in case of exposure.
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Exposure Route First Aid Procedure

Inhalation

Move the victim to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration. Consult a doctor

immediately. Do not use mouth-to-mouth

resuscitation if the victim ingested or inhaled the

chemical.[1]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor.[1]

Eye Contact
Rinse with pure water for at least 15 minutes.

Consult a doctor.[1]

Ingestion

Rinse mouth with water. Do not induce vomiting.

Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[1]

Disposal Considerations
Dispose of contents and containers in accordance with local, regional, national, and

international regulations.[1] The chemical should be kept in suitable and closed containers for

disposal.[1]

Visual Guides
Safe Handling Workflow
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Caption: Workflow for the safe handling of methoxyacetaldehyde.
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First Aid Procedures for Methoxyacetaldehyde Exposure

Exposure Type

Immediate Action

Medical Attention

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing
Wash with Soap & Water

Eye Contact

Rinse with Water
for 15 minutes

Ingestion

Rinse Mouth
Do NOT Induce Vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid procedures for different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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